2-((4-(2,4-di-tert-pentylphenoxy)butyl)thio)-1H-benzo[d]imidazole

• IUPAC Name: 2-[4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C27H38N2OS/c1-7-26(3,4)20-15-16-24(21(19-20)27(5,6)8-2)30-17-11-12-18-31-25-28-22-13-9-10-14-23(22)29-25/h9-10,13-16,19H,7-8,11-12,17-18H2,1-6H3,(H,28,29)
• InChI Key: HEEQZWLWNASEHO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCCCCSC2=NC3=CC=CC=C3N2)C(C)(C)CC
• Molecular Formula: C27H38N2OS
• Molecular Weight: 438.7 g/mol

Description

2-((4-(2,4-di-tert-pentylphenoxy)butyl)thio)-1H-benzo[d]imidazole is a chemical compound that has gained attention due to its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties make it an interesting subject for further investigation.

Scientific Research Applications

Synthetic Phenolic Antioxidants and Environmental Impact

Research on synthetic phenolic antioxidants (SPAs), which share some structural similarities with the compound , highlights their widespread use in preventing oxidative reactions in products, thereby extending shelf life. Studies indicate the environmental occurrence of SPAs and concerns regarding their fate, human exposure, and potential toxicity. These compounds have been detected in various environmental matrices and human tissues, raising questions about their hepatic toxicity, endocrine-disrupting effects, and carcinogenic potential. Future research directions suggest focusing on novel SPAs with reduced toxicity and environmental impact (Liu & Mabury, 2020).

Antioxidant and Anti-inflammatory Agents

The development of benzofused thiazole derivatives as antioxidant and anti-inflammatory agents showcases the therapeutic potential of structurally related compounds. These derivatives exhibit significant anti-inflammatory activity and antioxidant properties, suggesting a promising template for evaluating new anti-inflammatory agents and antioxidants (Raut et al., 2020).

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives, closely related to the benzimidazole portion of the query compound, have been reviewed for their antitumor activities. The research indicates that certain imidazole derivatives, including bis(2-chloroethyl)amino derivatives and benzimidazole, show promise in the search for new antitumor drugs and compounds with varied biological properties (Iradyan et al., 2009).

Therapeutic Potential of Benzothiazoles

Benzothiazoles and their derivatives are highlighted for their broad therapeutic potential, including antimicrobial, analgesic, anti-inflammatory, and antitumor activities. The structural simplicity and pharmacological diversity of benzothiazoles underscore their significance in drug discovery, emphasizing the need for further exploration of their therapeutic applications (Kamal et al., 2015).

Mechanism of Action

Biochemical Pathways

Related compounds such as 2,4-ditert butyl phenol (2,4-dtbp) have been found to possess antioxidant properties, effectively suppressing oxidation and preventing material degradation . It’s possible that this compound may also interact with similar biochemical pathways, but further investigation is needed.

Result of Action

Related compounds such as 2,4-dtbp have shown antifungal, antioxidant, and cytotoxic activities . It’s possible that this compound may have similar effects, but more research is needed to confirm this.